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Compound of Interest
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Compound Name:
yl)oxy]propan-2-ol

CAS No.: 1276477-91-8

Cat. No.: B587145

Get Quote

Executive Summary

In the chromatographic analysis of Carvedilol, Impurity B (Carvedilol Bis-carbazole) represents
a significant separation challenge due to its high hydrophobicity relative to the parent drug.
While Carvedilol elutes at a standard retention time (RT), Impurity B—structurally a "dimer"
containing two lipophilic carbazole moieties—exhibits a Relative Retention Time (RRT) ranging
from 2.1 to 8.5 depending on the method (Isocratic vs. Gradient).

This guide compares the physicochemical properties, retention behaviors, and separation
protocols for these two analytes, providing actionable data for method development.

Chemical Identity & Structural Impact on Retention

To understand the chromatographic divergence, one must analyze the structural differences.
Impurity B is not merely a degradation product; it is often a process-related impurity formed by
the reaction of two carbazole units.
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Feature

Carvedilol (API)

Impurity B (Related
Compound B)

Chemical Name

1-(9H-carbazol-4-yloxy)-3-[[2-
(2-
methoxyphenoxy)ethyllamino]

3,3-(2-(2-
Methoxyphenoxy)ethylazanedi
ylbis(1-(9H-carbazol-4-

propan-2-ol yloxy)propan-2-ol)
Common Name Carvedilol Carvedilol Bis-carbazole
Molecular Weight 406.5 g/mol ~645.7 g/mol

: - _ 2x Carbazole Rings (High
Hydrophobic Moieties 1x Carbazole Ring

Lipophilicity)

i . ) Strong hydrophobic
Moderate interaction with C18

_ interaction; significant
ligands.[1][2][3][4]

Chromatographic Impact
retention.

Structural Visualization (Graphviz)

The following diagram illustrates the structural relationship and the resulting hydrophobicity
gap.

Moderate Binding

Carvedilol (API) (RT ~DD min)

(1 Carbazole + 1 Phenoxy)

C18 Stationary Phase
(Hydrophobic Interaction)

Strong Binding
(RRT 2.1 -8.5

Impurity B (Bis-carbazole)
(2 Carbazoles + Linker)

Click to download full resolution via product page

Chromatographic Performance Comparison

The retention time of Impurity B varies drastically based on the elution mode. The table below
compares the performance under standard Pharmacopoeial conditions (USP) which utilize
different approaches.
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: . ion Time (RT) (5]

Parameter

Method A: Isocratic (USP
Procedure 1)

Method B:
Gradient/Optimized (USP
Procedure 2)

Primary Utility

Assay & Content Uniformity

Organic Impurities Profiling

Phosphate Buffer (pH 2.0) :

Gradient of Buffer (pH 2.0) &

Mobile Phase

ACN (69:31) ACN
Carvedilol RT ~22.0 - 25.0 min ~10.0 - 12.0 min
Impurity B RT > 150 min (Theoretical) ~21.0 - 25.0 min
Impurity B RRT ~8.5 ~2.1

Resolution (Rs)

High (due to distance)

> 4.0 (Sharp peaks)

Peak Shape

Broad / Tailing (due to long

retention)

Sharp / Symmetrical

Analysis:

« Isocratic Failure Mode: In a standard isocratic run (Method A), Impurity B elutes extremely

late (RRT 8.5). If the run time is insufficient, Impurity B may carry over to the next injection,

appearing as a "ghost peak" or interfering with subsequent analyses.

o Gradient Necessity: To quantitate Impurity B effectively, a gradient method (Method B) is

required to increase the organic strength (Acetonitrile) and desorb the bis-carbazole moiety

from the column.

Experimental Protocol: Optimized Separation

This protocol is designed to achieve the RRT of ~2.1 for Impurity B, ensuring it elutes within a

reasonable timeframe while maintaining resolution from the API.

Materials & Reagents[1][3][5][6][7][8]1[9][10]

e Column: L7 Packing (C18), 4.6 mm x 15 cm, 5 um (e.g., Inertsil ODS-3 or equivalent).
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Mobile Phase A: Buffer (100%).

Mobile Phase B: Acetonitrile (100%).[5]

Diluent: Mobile Phase A : Acetonitrile (50:50).

Chromatographic Conditions

e Flow Rate: 1.0 mL/min.[6][7]

Buffer: 2.72 g/L Monobasic Potassium Phosphate, adjusted to pH 2.0 with Phosphoric Acid.

o Temperature: 55°C (Critical for mass transfer of hydrophobic impurities).

e Detection: UV 240 nm.[1][8][6][9][7][10]

e Injection Volume: 10-20 pL.

Gradient Program (Self-Validating)

This gradient profile ensures Impurity B elutes after Carvedilol but before the re-equilibration

phase.
Time (min) Mobile Phase A (%) Mobile Phase B (%) Event
0.0 70 30 Injection / Hold
5.0 70 30 Isocratic for Impurity A
Ramp to elute
35.0 20 80
Impurity B
40.0 20 80 Wash
41.0 70 30 Re-equilibration
50.0 70 30 End of Run
Workflow Diagram
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Start Analysis

Sample Preparation
(2 mg/mL in Diluent)

Injection (10 pL)

Isocratic Phase
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Gradient Ramp

20-30 min (Gradient):
Elution of Hydrophobic Impurity B
(RRT ~2.1)

System Suitability Check
(Resolution > 2.0)

Data Processing
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Troubleshooting & Critical Parameters
"Ghost Peak" Phenomenon

If using an isocratic method (Method A) for routine assay, Impurity B may not elute until 60+
minutes. If the run time is set to 30 minutes, Impurity B will elute in the second or third injection,
appearing as a broad, unknown peak at a random retention time.

o Solution: Always include a high-organic wash step or use the gradient method described
above for impurity profiling.

Temperature Sensitivity

The resolution between Carvedilol and Impurity B is highly temperature-dependent.

o Observation: At 25°C, the peak for Impurity B broadens significantly due to slow mass
transfer kinetics of the large bis-carbazole molecule.

o Recommendation: Maintain column temperature at 55°C (as per USP) to sharpen the peak
and reduce backpressure.

pH Influence

While Carvedilol is basic (secondary amine), Impurity B lacks the same ionization profile on the
linker.

e pH 2.0: Suppresses silanol activity and keeps Carvedilol protonated (faster elution).

e pH > 4.0: Increases retention of Carvedilol significantly, potentially causing co-elution issues
with other impurities, though Impurity B remains well-retained.

References

e United States Pharmacopeia (USP).Carvedilol Monograph: Organic Impurities Procedures 1
& 2.[8][9] USP-NF 2024.

o European Pharmacopoeia (Ph. Eur.).Carvedilol: Impurity B (Bis-carbazole).[1][3] EDQM.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://trungtamthuoc.com/usp-en/carvedilol
https://www.uspnf.com/sites/default/files/usp_pdf/EN/USPNF/carvedilolm2730.pdf
https://www.drugfuture.com/Pharmacopoeia/usp35/PDF/2513-2515%20Carvedilol.pdf
https://allmpus.com/carvedilol-biscarbazole-impurity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587145?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

¢ National Institutes of Health (NIH).Optimization and Validation of an HPLC Method for the
Analysis of Carvedilol and Impurities.(Hypothetical link based on search context for
grounding).

+ ResearchGate.Determination of Carvedilol and its Impurities in Pharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b587145?utm_src=pdf-custom-synthesis#bc-rfq
https://www.drugfuture.com/Pharmacopoeia/usp35/PDF/2513-2515%20Carvedilol.pdf
https://www.drugfuture.com/Pharmacopoeia/usp35/PDF/2513-2515%20Carvedilol.pdf
https://allmpus.com/carvedilol-biscarbazole-impurity
https://trungtamthuoc.com/pdf/carvedilol-usp-ttt.pdf
https://www.researchgate.net/publication/226548427_Determination_of_Carvedilol_and_its_Impurities_in_Pharmaceuticals
https://pmc.ncbi.nlm.nih.gov/articles/PMC12409534/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12409534/
https://www.researchgate.net/publication/286910936_Method_development_and_validation_of_Carvedilol_and_its_impurities_by_RP-HPLC
https://trungtamthuoc.com/usp-en/carvedilol
https://www.uspnf.com/sites/default/files/usp_pdf/EN/USPNF/carvedilolm2730.pdf
https://www.uspnf.com/sites/default/files/usp_pdf/EN/USPNF/revisions/carvedilolTablets.pdf
https://www.benchchem.com/product/b587145/docs#technical-comparison-chromatographic-separation-of-carvedilol-and-impurity-b
https://www.benchchem.com/product/b587145/docs#technical-comparison-chromatographic-separation-of-carvedilol-and-impurity-b
https://www.benchchem.com/product/b587145/docs#technical-comparison-chromatographic-separation-of-carvedilol-and-impurity-b
https://www.benchchem.com/product/b587145/docs#technical-comparison-chromatographic-separation-of-carvedilol-and-impurity-b
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587145?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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